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Compound of Interest

Compound Name:
2-(2-Chloro-3-

methylphenyl)acetonitrile

CAS No.: 200214-73-9

Cat. No.: B1422766

Get Quote

CAS Registry Number: 200214-73-9 Synonyms: (2-Chloro-3-methylphenyl)acetonitrile; 2-

Chloro-3-methylbenzyl cyanide Formula: C₉H₈ClN Molecular Weight: 165.62 g/mol

Executive Summary & Chemical Architecture
This guide serves as a technical whitepaper for 2-(2-Chloro-3-methylphenyl)acetonitrile, a

specialized intermediate used primarily in the synthesis of non-steroidal anti-inflammatory

drugs (NSAIDs) and agrochemical active ingredients. Unlike standard Safety Data Sheets

(SDS) that list generic hazards, this document analyzes the mechanism of toxicity and the

specific engineering controls required for high-purity organic synthesis.

Molecular Context
The molecule consists of a benzene core substituted with a chlorine atom at the ortho position

and a methyl group at the meta position relative to the acetonitrile side chain.

Steric Hindrance: The ortho-chloro substituent provides steric protection to the benzylic

carbon, potentially retarding nucleophilic attack compared to non-substituted benzyl
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cyanides.

Electronic Effect: The electron-withdrawing chlorine atom deactivates the ring but increases

the acidity of the benzylic protons, influencing its reactivity in alkylation reactions.

Toxicological Profile: The Metabolic Activation
Mechanism
Core Hazard: Acute Toxicity (Oral/Dermal/Inhalation) & Specific Target Organ Toxicity.[1]

While many researchers treat nitriles as simple irritants, arylacetonitriles possess a latent

toxicity mechanism that distinguishes them from inorganic cyanides. They act as

"Cyanogens"—compounds that release Hydrogen Cyanide (HCN) upon metabolic processing.

The "Osteoclastic" Release of Cyanide
Unlike inorganic sodium cyanide, which causes immediate hypoxia, 2-(2-Chloro-3-
methylphenyl)acetonitrile exhibits a delayed onset of toxicity (Lag time: 1–6 hours). This

delay is due to the requirement for hepatic metabolism to liberate the toxic cyanide ion.

Mechanism of Action:

Absorption: Lipophilic nature allows rapid dermal and gastrointestinal absorption.

Activation: The compound is oxidized by Cytochrome P450 enzymes (specifically CYP2E1)

in the liver.

Hydrolysis: The resulting unstable cyanohydrin intermediate spontaneously decomposes.

Inhibition: Released Cyanide (

) binds with high affinity to the ferric iron (

) in Cytochrome C Oxidase (Complex IV) of the mitochondrial electron transport chain.

Result: Cellular asphyxiation despite adequate oxygen supply (Histotoxic Hypoxia).

Metabolic Pathway Diagram
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The following diagram illustrates the bio-activation pathway responsible for the delayed toxicity.
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Figure 1: Mechanism of Nitrile-Induced Histotoxic Hypoxia. Note the metabolic step which

creates the characteristic delay in symptom onset.

Physical Properties & Stability Data[3][4][5]
Note: Experimental values for this specific isomer are rare in public literature. Values below

represent high-confidence estimates based on structural analogs (e.g., 2-chlorobenzyl

cyanide).

Property Value / Range Technical Note

Physical State
Solid or Low-Melting Semi-

Solid

Tendency to supercool; may

appear as oil.

Melting Point 25°C – 45°C (Estimated)
Impurities significantly lower

MP.

Boiling Point > 240°C @ 760 mmHg
Decomposes before boiling at

atm pressure.

Flash Point > 110°C (Closed Cup)
Combustible but not highly

flammable.

Solubility
DMSO, Methanol, DCM, Ethyl

Acetate
Insoluble in water (<0.1 g/L).

pKa ~16 (Benzylic protons)
Deprotonation requires strong

bases (e.g., NaH).
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Safe Handling & Engineering Controls
Personal Protective Equipment (PPE) Matrix
Standard nitrile examination gloves are insufficient for prolonged contact with arylacetonitriles

in organic solvents, as the solvent acts as a carrier, permeating the glove material.

Splash Protection: Nitrile (min thickness 0.11 mm). Change immediately upon contamination.

Full Immersion/Synthesis: Silver Shield® (Laminate) or Viton® gloves.

Respiratory: If handling powder/dust, use N95/P100. If heating or handling oil, use a half-

mask with Organic Vapor/Acid Gas cartridges (OV/AG) to capture potential HCN off-gassing.

Synthesis Workflow & Safety Interlocks
When using this compound as a building block (e.g., alkylation or hydrolysis), the generation of

HCN gas is a risk if acidic conditions are introduced inadvertently.
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Synthesis Safety Protocol
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Figure 2: Safe Synthesis Workflow. The critical control point is the maintenance of alkaline pH

during quenching to prevent HCN evolution.

Emergency Response Protocols
Medical Alert: Treat as Cyanide Poisoning. Symptoms may be delayed.[2][3] If exposure is

suspected, do not wait for symptoms (confusion, gasping, seizure) to appear.

First Aid
Inhalation: Evacuate to fresh air. Administer 100% Oxygen immediately.
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Skin: Wash with soap and copious water. Do not use solvent (ethanol/DMSO) to clean skin,

as this enhances absorption.

Eye: Flush for 15 minutes.

Antidote Administration (Professional Medical Use Only)
Medical personnel should be alerted to the potential for Cyanide Toxicity.

First Line: Hydroxocobalamin (Cyanokit). Combines with cyanide to form non-toxic

cyanocobalamin (Vitamin B12), which is excreted renally.

Second Line: Sodium Nitrite + Sodium Thiosulfate (Induces methemoglobinemia to

scavenge cyanide).

Storage and Stability
Storage: Keep in a tightly closed container. Store under inert gas (Argon/Nitrogen) if possible

to prevent oxidative degradation.

Incompatibilities:

Strong Oxidizers: Risk of fire.[1][2][4]

Strong Acids: Risk of hydrolysis to the corresponding phenylacetic acid or evolution of

HCN.

Strong Bases: Will deprotonate the benzylic position (reactive intermediate).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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